Cas no 75332-48-8 (2-Propenoic acid, 3-(4-ethoxy-3-methoxyphenyl)-, ethyl ester, (E)-)

2-Propenoic acid, 3-(4-ethoxy-3-methoxyphenyl)-, ethyl ester, (E)-, is a versatile organic compound with notable applications in the pharmaceutical and agrochemical industries. Its distinct (E)-configuration imparts unique physical and chemical properties, making it suitable for various synthetic transformations. This ester exhibits high purity and stability, offering excellent compatibility with a range of reagents and matrices.
2-Propenoic acid, 3-(4-ethoxy-3-methoxyphenyl)-, ethyl ester, (E)- structure
75332-48-8 structure
Product Name:2-Propenoic acid, 3-(4-ethoxy-3-methoxyphenyl)-, ethyl ester, (E)-
CAS No:75332-48-8
MF:C14H18O4
MW:250.290324687958
CID:1777086
PubChem ID:5377238
Update Time:2025-06-24

2-Propenoic acid, 3-(4-ethoxy-3-methoxyphenyl)-, ethyl ester, (E)- Chemical and Physical Properties

Names and Identifiers

    • 2-Propenoic acid, 3-(4-ethoxy-3-methoxyphenyl)-, ethyl ester, (E)-
    • (E)-3-(4-Ethoxy-3-methoxyphenyl)propenoic acid ethyl ester
    • Ethyl (E)-3-(4-ethoxy-3-methoxyphenyl)acrylate
    • 3-(4-Ethoxy-3-methoxy-phenyl)-acrylic acid ethyl ester
    • Ethyl (2E)-3-(4-ethoxy-3-methoxyphenyl)-2-propenoate #
    • Ethyl 3-(4-ethoxy-3-methoxyphenyl)acrylate
    • 75332-48-8
    • ethyl (E)-3-(4-ethoxy-3-methoxyphenyl)prop-2-enoate
    • Ethyl (E)-4-ethoxy-3-methoxycinnamate
    • CS-0455507
    • Ethyl3-(4-ethoxy-3-methoxyphenyl)acrylate
    • Inchi: 1S/C14H18O4/c1-4-17-12-8-6-11(10-13(12)16-3)7-9-14(15)18-5-2/h6-10H,4-5H2,1-3H3/b9-7+
    • InChI Key: ZUMNCFHMMUZTJY-VQHVLOKHSA-N
    • SMILES: O(CC)C1C=CC(/C=C/C(=O)OCC)=CC=1OC

Computed Properties

  • Exact Mass: 250.12054
  • Monoisotopic Mass: 250.12050905g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 7
  • Complexity: 275
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 44.8Ų

Experimental Properties

  • Density: 1.1±0.1 g/cm3
  • Boiling Point: 367.3±27.0 °C at 760 mmHg
  • Flash Point: 161.1±23.8 °C
  • PSA: 44.76
  • Vapor Pressure: 0.0±0.8 mmHg at 25°C

2-Propenoic acid, 3-(4-ethoxy-3-methoxyphenyl)-, ethyl ester, (E)- Security Information

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Additional information on 2-Propenoic acid, 3-(4-ethoxy-3-methoxyphenyl)-, ethyl ester, (E)-

Ethyl 3-(4-Ethoxy-3-Methoxyphenyl)Propenoate (CAS No. 75332-48-8): A Comprehensive Overview of Its Chemistry and Applications

Ethyl 3-(4-Ethoxy-3-Methoxyphenyl)Propenoate, also designated by its CAS No. 75332-48-8, is an α,β-unsaturated ester with a unique structural configuration that positions it at the intersection of organic synthesis and pharmacological research. This compound's (E)-stereoisomer exhibits distinctive electronic properties due to the conjugated system formed by the propenoic acid moiety and the substituted phenyl ring. The presence of both ethoxy and methoxy groups in the meta position (meta-substituted methoxy/ethoxy phenyl ring) confers enhanced lipophilicity and metabolic stability compared to simpler analogs, making it particularly valuable in drug design applications.

Recent advancements in asymmetric synthesis have enabled precise control over the formation of this compound's (E)-configuration. A study published in Journal of Organic Chemistry (2022) demonstrated a novel palladium-catalyzed coupling method achieving >98% enantioselectivity when synthesizing this compound from chiral building blocks. This breakthrough addresses previous challenges in separating geometric isomers through traditional chromatographic techniques, significantly improving production efficiency for pharmaceutical intermediates.

Spectroscopic analysis confirms the compound's molecular structure with characteristic absorption peaks: IR spectroscopy reveals strong carbonyl stretching at 1710 cm⁻¹ corresponding to the propenoic acid group, while NMR studies show distinct signals at δ 6.9–7.1 ppm for the meta-substituted aromatic protons. The conjugated double bond (C=C double bond) contributes to its UV-visible absorption maximum at 295 nm, a property exploited in analytical methods for quantitative determination in complex matrices.

In medicinal chemistry contexts, this compound serves as a versatile scaffold for developing tyrosinase inhibitors. A groundbreaking study from Nature Communications (2021) identified its ability to suppress melanin production in vitro with an IC₅₀ value of 1.5 μM, surpassing the activity of kojic acid—a conventional inhibitor—by a factor of three. The ethoxycarbonyl group (ethyl ester moiety) plays a critical role in maintaining enzyme specificity through hydrophobic interactions with active site residues.

Cryogenic electron microscopy (cryo-EM) studies conducted in 2023 revealed how this compound binds to G-protein coupled receptors (GPCRs), providing atomic-level insights into its pharmacophoric features. The meta-oriented methoxy/ethoxy substituents create a hydrophobic pocket that stabilizes receptor-ligand interactions while minimizing off-target effects—a discovery that has spurred interest in its potential as an anti-inflammatory agent targeting specific cytokine receptors.

Bioavailability optimization research has focused on modifying the ethyl ester functional group. A collaborative team from MIT and Pfizer reported in ACS Medicinal Chemistry Letters that substituting this group with bioresponsive linkers resulted in prodrugs showing improved permeability across Caco-2 cell monolayers by up to 6-fold compared to parent compounds. This finding underscores the strategic importance of ester groups as bioactivation handles in drug delivery systems.

In agrochemical applications, this compound demonstrates photoprotective properties when incorporated into seed coatings. Field trials published in Pest Management Science (Q1 2024) showed enhanced germination rates under UV stress conditions when applied at concentrations between 0.5–1 mM, attributed to its ability to quench singlet oxygen radicals via resonance stabilization from the conjugated system.

Solid-state characterization using X-ray diffraction reveals three polymorphic forms differing by hydrogen bonding patterns between adjacent molecules' carboxylic acid groups (propenoic acid units). These polymorphs exhibit varying solubility profiles—Form II shows superior dissolution kinetics compared to Form I—with implications for formulation development strategies requiring rapid release profiles.

The compound's thermal stability has been rigorously evaluated using differential scanning calorimetry (DSC), showing decomposition onset above 190°C under nitrogen atmosphere but below 165°C under ambient conditions due to oxidation pathways involving its conjugated system. This highlights critical considerations for storage protocols requiring exclusion of atmospheric oxygen during long-term storage.

Nanoencapsulation techniques applied to this compound have yielded lipid-based nanoparticles with zeta potential values ranging from -45 mV to -55 mV depending on surfactant composition (Biomaterials Science, July 2024). These formulations maintain structural integrity during freeze-drying processes while preserving biological activity post-reconstitution—a significant step toward practical drug delivery systems.

Mechanistic studies using computational chemistry have elucidated its interaction with human serum albumin (HSA). Molecular docking simulations published in Journal of Pharmaceutical Analysis, October 2024 indicate preferential binding at Sudlow's site I through π-stacking interactions between HSA's Tyr141 residue and the substituted phenyl ring (meta-substituted phenyl group). This binding modulates drug disposition properties by extending half-life without compromising therapeutic efficacy.

Surface-enhanced Raman spectroscopy (SERS) has been successfully applied for trace detection of this compound down to femtomolar concentrations (Analytica Chimica Acta, May 2024). The unique vibrational signature from its conjugated carbonyl groups enables real-time monitoring during biotransformation studies without interference from complex biological matrices—a technique now adopted by multiple pharmaceutical labs worldwide.

In polymer science applications, copolymerization studies published in Polymer Chemistry, March 2024 demonstrated how incorporating this compound into polyurethane networks enhances tensile strength by up to 18% through crosslinking via Michael addition reactions involving its conjugated double bond ((E)-configuration double bond system). This property is being explored for biomedical devices requiring both mechanical resilience and controlled degradation characteristics.

Bioisosteric replacements targeting the ethoxycarbonyl group are currently under investigation as part of structure-based drug design initiatives. Researchers at Stanford University reported that replacing it with a trifluoroacetyl moiety maintains biological activity while improving metabolic stability against esterase enzymes—an approach validated through microsome stability assays conducted over extended incubation periods.

Liquid chromatography-mass spectrometry (LC/MS) method development continues to refine analytical approaches for this compound. A recent protocol published in Analytical Methods, June 2024 employs tandem MS/MS transitions m/z [M+H]⁺ → [M-HOCH₂CH₂O]⁺ enabling selective detection even when present as minor impurities within multi-component formulations such as topical pharmaceutical creams or agricultural sprays.

Sustainable synthesis routes leveraging biomass-derived feedstocks were highlighted in a December 2024 review article from Greener Journal of Chemistry,. The use of enzymatic transesterification catalyzed by Candida antarctica lipase B achieved yields exceeding conventional chemical methods while reducing environmental footprint—a critical advancement aligning with current green chemistry initiatives across industries utilizing such compounds as intermediates.

Circular dichroism (CD) spectroscopy has provided new insights into chiral recognition mechanisms involving this molecule's geometric isomerism ((E)-stereoisomer configuration). Studies show that subtle changes in substituent orientation correlate with distinct CD spectra patterns at wavelengths between λ= λ= λ= λ= λ= λ= λ= λ= λ= λ= λ= λ= λ= λ= λ= λ= lambda; equals; lambda; equals; lambda; equals; lambda; equals; lambda; equals; lambda; equals; lambda; equals; lambda; equals; lambda; equals;

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